Cas no 113485-40-8 (Ethanethioic acid, S-([1,1'-biphenyl]-4-ylmethyl) ester)

• Product Name: Ethanethioic acid, S-([1,1'-biphenyl]-4-ylmethyl) ester
• CAS No: 113485-40-8
• MF: C₁₅H₁₄OS
• MW: 242.336062908173
• CID: 1201150
• Update Time: 2024-08-05

Ethanethioic acid, S-([1,1'-biphenyl]-4-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-([1,1'-biphenyl]-4-ylmethyl) ester

• Inchi： 1S/C15H14OS/c1-12(16)17-11-13-7-9-15(10-8-13)14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： FOFDKVCUQRWPKD-UHFFFAOYSA-N
• SMILES： C(SCC1=CC=C(C2=CC=CC=C2)C=C1)(=O)C

Computed Properties

• Exact Mass: 242.07662

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 376.7±31.0 °C(Predicted)
• PSA: 17.07